4-(4-chlorophenyl)sulfonyl-N-cyclopropyl-2-(2-methylphenyl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-cyclopropyl-2-(2-methylphenyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C19H17ClN2O3S/c1-12-4-2-3-5-16(12)17-22-19(18(25-17)21-14-8-9-14)26(23,24)15-10-6-13(20)7-11-15/h2-7,10-11,14,21H,8-9H2,1H3
• InChI Key: BKHONXQRZHXDIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)NC3CC3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol

Description

4-(4-chlorophenyl)sulfonyl-N-cyclopropyl-2-(2-methylphenyl)-1,3-oxazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel derivatives including 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were synthesized from the reaction of various ester ethoxycarbonylhydrazones with primary amines. The antimicrobial activities of these compounds were evaluated, with some showing good or moderate activities against test microorganisms. This suggests potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Antiviral Activity

A study on the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives starting from 4-chlorobenzoic acid revealed that compounds possessed certain anti-tobacco mosaic virus activity. This indicates a potential for these compounds in antiviral research and therapy (Chen et al., 2010).

Cytotoxicity Evaluation

Research on new 4-benzyl-1,3-oxazole derivatives bearing the 4-(4-chlorophenylsulfonyl)phenyl moiety included the design, synthesis, characterization, and cytotoxicity evaluation on Daphnia magna. This work is essential for understanding the environmental and health impacts of these compounds (Apostol, 2021).

Proton Conductivity in Polyimides

A study focused on sulfonated polyimide (SPI) copolymers containing NH, OH, or COOH groups, synthesized for potential applications in proton exchange membranes. These materials demonstrated high thermal and mechanical stability, with NH groups improving proton conductive properties at low humidity. This research contributes to the development of materials for fuel cell applications (Saito et al., 2010).

Anticancer Evaluation

Novel 1,2,4-triazolin-3-one derivatives were synthesized and evaluated for in vitro anticancer activity against NCI-60 Human Tumor Cell Line. One compound exhibited activity against various cancer types, highlighting the potential of these compounds in cancer research and treatment (Kattimani et al., 2013).